
Chloranil chemical properties and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chloranil

Cat. No.: B122849 Get Quote

Chloranil: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Chloranil (2,3,5,6-tetrachloro-1,4-benzoquinone) is a versatile and powerful oxidizing agent

with significant applications across organic synthesis, materials science, and pharmaceutical

development. This document provides an in-depth technical overview of its core chemical

properties, molecular and crystal structure, synthesis, and key chemical reactions. Quantitative

data are presented in structured tables for ease of reference, and detailed experimental

protocols for its synthesis are provided. Furthermore, key reaction pathways and experimental

workflows are visualized using DOT language diagrams to facilitate a deeper understanding of

its chemical behavior.

Chemical and Physical Properties
Chloranil is a yellow crystalline solid with a molecular formula of C₆Cl₄O₂.[1][2][3] It is a planar

molecule and functions as a mild oxidant.[1][3][4] Its strong electrophilicity and oxidative

potential make it a valuable reagent in numerous chemical transformations.[5]
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Property Value Source

IUPAC Name
2,3,5,6-Tetrachlorocyclohexa-

2,5-diene-1,4-dione
[1][6]

Other Names

p-Chloranil, Tetrachloro-1,4-

benzoquinone, Tetrachloro-p-

benzoquinone

[1][6]

CAS Number 118-75-2 [1][6]

Molecular Formula C₆Cl₄O₂ [1][5][6]

Appearance Yellow solid/powder [1][2][6]

Physical and Chemical Constants
Property Value Source

Molecular Weight 245.86 g/mol [1]

Melting Point
295 to 296 °C (563 to 565 °F;

568 to 569 K)
[1]

Boiling Point Sublimes [6]

Density 1.97 g/cm³ [7][8]

Solubility

Insoluble in water; soluble in

ether; sparingly soluble in

alcohol, chloroform, carbon

disulfide, and petroleum ether.

[3][6]

Vapor Pressure 1 hPa @ 71 °C [7]
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Spectroscopy Wavelength/Frequency Source

UV-Vis (λmax) 290 nm (in cyclohexane) [9]

IR Spectrum Available [10]

Raman Spectrum Available [11][12]

Molecular and Crystal Structure
Chloranil possesses a quinoid structure with a six-membered ring.[5][13] The ring is

substituted with two carbonyl groups at the 1 and 4 positions and four chlorine atoms at the 2,

3, 5, and 6 positions.[5] This high degree of halogenation significantly influences its

electrochemical properties.

The molecule is planar, although with slight displacements of the oxygen and chlorine atoms

out of the plane of the quinoid ring by approximately 0.05 Å.[13] The crystal structure of

chloranil has been determined by X-ray diffraction to belong to the P2₁/a space group.[13]

Synthesis of Chloranil
Chloranil can be synthesized through several routes, most commonly involving the chlorination

of phenol or the oxidation and subsequent chlorination of hydroquinone.[1][5][14]

Synthesis from Phenol
One established method involves the extensive chlorination of phenol to yield

hexachlorocyclohexa-2,5-dien-1-one, which is then hydrolyzed to produce chloranil.[1]

C₆H₅OH + 6 Cl₂ → C₆Cl₆O + 6 HCl C₆Cl₆O + H₂O → C₆Cl₄O₂ + 2 HCl[1]

Phenol (C₆H₅OH) Hexachlorocyclohexa-2,5-dien-1-one (C₆Cl₆O)
+ 6 Cl₂

Chloranil (C₆Cl₄O₂)
+ H₂O
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Synthesis from Hydroquinone
A common laboratory and industrial synthesis starts with the oxidation of hydroquinone to p-

benzoquinone, followed by chlorination.[5]

Step 1: Oxidation of Hydroquinone to p-Benzoquinone[5]

Dissolve hydroquinone in an acidic solution (e.g., sulfuric acid).

Add an oxidizing agent such as potassium dichromate or nitric acid portion-wise while

maintaining the temperature.

Monitor the reaction until the hydroquinone is fully converted to p-benzoquinone.

Isolate the p-benzoquinone product by filtration and wash with cold water.

Step 2: Chlorination of p-Benzoquinone[5]

Suspend the synthesized p-benzoquinone in a suitable inert solvent like carbon tetrachloride.

[5]

Introduce chlorine gas into the mixture, often in the presence of a catalyst such as iron or

ferric chloride.[5]

Heat the reaction mixture to between 50°C and 80°C to facilitate the substitution of all four

hydrogen atoms.[5]

Continue the reaction until the formation of the yellow chloranil precipitate is complete.

Isolate the crude chloranil by filtration and purify by recrystallization from a suitable solvent

like benzene or acetic acid.[15]

Hydroquinone p-Benzoquinone

Oxidation
(e.g., K₂Cr₂O₇/H⁺)

Chloranil

Chlorination
(Cl₂, Catalyst)
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Synthesis of Chloranil from Hydroquinone.

Chemical Reactions and Applications
Chloranil is a versatile reagent in organic synthesis, primarily utilized for its oxidizing and

dehydrogenating properties.[4][5]

Dehydrogenation and Aromatization
Chloranil is widely employed as a hydrogen acceptor in aromatization reactions.[1] For

instance, it can convert cyclohexadienes into their corresponding benzene derivatives.[1] This

reactivity is crucial in the synthesis of complex aromatic systems found in many pharmaceutical

compounds and advanced materials.

Dehydrogenation Reaction

Cyclohexadiene Derivative Benzene Derivative
Aromatization

Chloranil TetrachlorohydroquinoneReduction

Click to download full resolution via product page

Role of Chloranil in Dehydrogenation.

Reaction with Secondary Amines
Chloranil is used as a qualitative test for the presence of free secondary amines. The reaction

produces a distinct color change to brown, red, or orange, depending on the specific amine.[1]

[3] In this reaction, the amine displaces a chloride from the quinone ring.[1][3] This is also a

useful test to confirm the successful deprotection of a secondary amine.[1]
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Chloranil serves as a key precursor in the manufacturing of various dyes and pigments, such

as Pigment Violet 23.[4] It is also a starting material for the synthesis of the chemotherapeutic

agent diaziquone (AZQ).[1][4]

Safety and Handling
Chloranil is considered a hazardous substance due to its strong oxidative properties.[5] It can

cause skin and eye irritation.[7][16][17] Appropriate personal protective equipment (PPE),

including gloves, goggles, and protective clothing, should be worn when handling this chemical.

[5] Work should be conducted in a well-ventilated area to avoid inhalation of dust or fumes.[5]

Conclusion
Chloranil remains a cornerstone reagent in modern organic chemistry and chemical

manufacturing. Its unique electronic and structural features confer potent oxidizing capabilities

that are harnessed in a wide array of synthetic transformations. A thorough understanding of its

chemical properties, synthesis, and reactivity is essential for its effective and safe utilization in

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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